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Compound of Interest

3-Bromo-2-chloro-6-
Compound Name:
methylpyridine

Cat. No.: B065680

Essential Safety and Handling Guide for 3-
Bromo-2-chloro-6-methylpyridine

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized chemical compounds like 3-Bromo-2-chloro-6-methylpyridine are
paramount for laboratory safety and environmental responsibility. This guide provides
immediate, essential safety protocols, operational procedures, and disposal plans to mitigate
risks and ensure regulatory compliance.

Chemical Identifier: 3-Bromo-2-chloro-6-methylpyridine CAS Number: 132606-40-7

Immediate Safety and Hazard Information

3-Bromo-2-chloro-6-methylpyridine is a halogenated pyridine derivative that presents
several hazards.[1][2][3] In case of exposure, immediate action is critical.

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5][6][7][8]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. If irritation persists, seek medical attention.[4][5][7]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4][5][6][7]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][5][7]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against chemical exposure. The minimum
required PPE for handling 3-Bromo-2-chloro-6-methylpyridine is outlined below. A risk
assessment for specific procedures should be conducted to confirm the adequacy of the
selected PPE.
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PPE Category

Minimum Requirement

Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields.
Chemical splash goggles are
required when handling
solutions. A face shield should
be worn over goggles for
splash hazards.[9]

Protects against splashes,
dust, and vapors that can
cause serious eye irritation.[1]
[2][10]

Hand Protection

Disposable nitrile gloves are
the minimum for incidental
contact. For extended contact
or handling solutions, double-
gloving or using thicker,
chemical-resistant gloves is

recommended.[11]

Prevents skin contact, which

can cause irritation.[1][2][10]

Body Protection

A flame-resistant lab coat
should be worn and kept fully
buttoned. A chemical-resistant
apron may be necessary for

larger quantities.[12]

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or
vapors. If engineering controls
are insufficient, a NIOSH-
approved respirator may be
required after a formal risk

assessment.[4][5][7]

Avoids respiratory tract
irritation from dust or vapors.[1]
[2][10]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 3-Bromo-2-

chloro-6-methylpyridine.

1. Preparation and Engineering Controls:
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e Ensure a certified chemical fume hood is operational.

» Verify that an eyewash station and safety shower are accessible and unobstructed.[7][10]
o Gather all necessary PPE and ensure it is in good condition.

o Prepare all necessary equipment and reagents before handling the chemical.

2. Handling the Chemical:

» Don the appropriate PPE as specified in the table above.

e Conduct all manipulations of 3-Bromo-2-chloro-6-methylpyridine within the chemical fume
hood.[11]

e Avoid the formation of dust and aerosols.[5][10]

e Use non-sparking tools to prevent ignition.[3][5]

o Keep the container tightly closed when not in use.[5][6][10]

3. Storage:

o Store the container in a dry, cool, and well-ventilated place.[3][5][6][10]
o Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[7]

o Keep the container tightly closed to prevent exposure to moisture.[2]

Disposal Plan

Proper disposal of 3-Bromo-2-chloro-6-methylpyridine and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Ildentification and Segregation:

o Label all waste containing 3-Bromo-2-chloro-6-methylpyridine as "Halogenated Organic
Waste".[11]
e Segregate solid and liquid waste into separate, clearly labeled containers.[11]

2. Waste Collection:

e Solid Waste: Place any solid 3-Bromo-2-chloro-6-methylpyridine waste and contaminated
disposable materials (e.g., weighing paper, gloves) into a designated "Halogenated Solid
Waste" container.[8][10]

» Liquid Waste: Collect all liquid waste containing this compound in a designated "Halogenated
Liguid Waste" container.[11]
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3. Final Disposal:

» Dispose of all waste through your institution's hazardous waste management program.
» Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[13]

Experimental Workflow and Safety Diagram

The following diagram outlines the logical workflow for the safe handling of 3-Bromo-2-chloro-

6-methylpyridine, from preparation to disposal.
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Safe Handling Workflow for 3-Bromo-2-chloro-6-methylpyridine

1. Preparation

Verify Fume Hood

\ 4

Check Eyewash/Shower

\ 4

Gather PPE

\ 4

Prepare Materials

T
2. Handlin‘(in Fume Hood)

Don PPE

\ 4

Manipulate Chemical

Spill Store Securely

\ 3. Disposal

Contain Spill Clean & Dispose Administer First Aid Seek Medical Attention Segregate Waste

Collect in Labeled Containers

\

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Bromo-2-chloro-6-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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